N-(benzo[d][1,3]dioxol-5-yl)-2-(2-benzyl-1H-benzo[d]imidazol-1-yl)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-(2-benzylbenzimidazol-1-yl)acetamide
• InChI: InChI=1S/C23H19N3O3/c27-23(24-17-10-11-20-21(13-17)29-15-28-20)14-26-19-9-5-4-8-18(19)25-22(26)12-16-6-2-1-3-7-16/h1-11,13H,12,14-15H2,(H,24,27)
• InChI Key: GBCJYCDLWLPGGT-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)CN3C4=CC=CC=C4N=C3CC5=CC=CC=C5
• Molecular Formula: C23H19N3O3
• Molecular Weight: 385.4 g/mol
• CAS No.: 955302-34-8

Description

N-(benzo[d][1,3]dioxol-5-yl)-2-(2-benzyl-1H-benzo[d]imidazol-1-yl)acetamide is a useful research compound. Its molecular formula is C23H19N3O3 and its molecular weight is 385.423. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Analysis and Molecular Interactions

The compound N-benzyl-2-(2-nitroimidazol-1-yl)acetamide, a structurally related compound, has been analyzed for its conformation and molecular interactions. The study describes the orientation of planar fragments within the molecule and highlights the strong network of intermolecular hydrogen bonds, which could inform the design of molecules with specific binding properties (Soares-Sobrinho et al., 2008).

Antioxidant and Anti-inflammatory Potential

Benzimidazole derivatives, including compounds with similar structural motifs to the target molecule, have been synthesized and evaluated for their antioxidant properties. These compounds showed significant inhibition efficiency, which could be relevant in developing new antioxidant agents for therapeutic or industrial applications (Basta et al., 2017).

Antimicrobial and Antitumor Activities

The synthesis and evaluation of benzothiazole and benzimidazole derivatives, including compounds with structural similarities to the target molecule, have demonstrated potential antimicrobial and antitumor activities. These findings suggest the possibility of developing new therapeutic agents based on these chemical frameworks (Yurttaş et al., 2015).

Synthesis and Drug Design

Research has focused on the synthesis of novel compounds incorporating benzothiazole and benzimidazole rings for potential pharmacological applications. Such studies contribute to the understanding of how these compounds can be designed and synthesized for specific therapeutic targets, providing a foundation for future research on compounds like N-(benzo[d][1,3]dioxol-5-yl)-2-(2-benzyl-1H-benzo[d]imidazol-1-yl)acetamide (Hamdouchi et al., 1999).